Cas no 2034397-61-8 (3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034397-61-8
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 5376583
• Update Time: 2025-05-23

3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]benzenesulfonamide
• 3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H16N2O2S2/c1-13-3-2-4-16(9-13)23(20,21)19-11-14-5-7-18-17(10-14)15-6-8-22-12-15/h2-10,12,19H,11H2,1H3
• InChI Key： BNCBBCMIODTFSI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(C3C=CSC=3)C=2)(=O)=O)=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

3-Methyl-N-{[2-(Thiophen-3-yl)Pyridin-4-yl]Methyl}Benzene-1-Sulfonamide: A Comprehensive Overview

3-Methyl-N-{[2-(Thiophen-3-yl)Pyridin-4-yl]Methyl}Benzene-1-Sulfonamide, with the CAS number 2034397-61-8, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a benzene ring, a sulfonamide group, and a pyridine-thiophene heterocyclic system. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a promising candidate for various applications, particularly in drug discovery and development.

The molecular structure of this compound is notable for its sulfonamide group, which is known for its ability to enhance bioavailability and stability in biological systems. The presence of the thiophene ring introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets. Recent studies have highlighted the potential of such heterocyclic systems in modulating enzyme activity and receptor binding, making them valuable components in therapeutic agents.

One of the most recent advancements in understanding this compound involves its role as a potential kinase inhibitor. Researchers have demonstrated that the pyridine-thiophene moiety within the molecule can effectively bind to ATP-binding pockets of protein kinases, a class of enzymes critical in cellular signaling pathways. This property has significant implications for the treatment of diseases such as cancer, where aberrant kinase activity is often observed. Furthermore, the methyl group attached to the benzene ring enhances lipophilicity, which is crucial for membrane permeability and drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield, reflecting current trends toward greener and more sustainable synthetic methodologies. The compound's stability under various reaction conditions has also been thoroughly investigated, ensuring its suitability for large-scale production.

The pharmacokinetic profile of 3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. These findings suggest that the compound may exhibit optimal bioavailability when administered orally, a critical factor for its potential use as an oral therapeutic agent. Additionally, preliminary toxicity studies indicate that the compound demonstrates low acute toxicity, further supporting its safety profile.

Recent research has also explored the potential of this compound as an anti-inflammatory agent. Studies conducted in vitro have shown that it exhibits potent inhibitory activity against pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The sulfonamide group's ability to modulate cytokine production appears to be a key mechanism underlying this activity.

In conclusion, 3-methyl-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a strong candidate for future therapeutic applications. As research continues to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.